Cas no 115754-21-7 (3-Fluoro-4-(trifluoromethyl)benzoic acid)

• Product Name: 3-Fluoro-4-(trifluoromethyl)benzoic acid
• CAS No: 115754-21-7
• MF: C₈H₄F₄O₂
• MW: 208.109776496887
• MDL: MFCD00236279
• CID: 91447
• PubChem ID: 688293
• Update Time: 2025-10-30

3-Fluoro-4-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-(trifluoromethyl)benzoic acid
• alpha,alpha,alpha,3-Tetrafluoro-p-toluic acid
• 3-fluoro-4-trifluoromethylbenzoic acid
• α,α,α,3-Tetrafluoro-p-toluic Acid
• RARECHEM AL BO 0852
• à,à,à,3-tetrafluoro-p-toluic acid
• 3-Fuoro-4-trifluoromethylbenzoic acid
• 3-Fluoro-4-(trifluoroMethyl)benzoic aicd
• Benzoic acid, 3-fluoro-4-(trifluoromethyl)-
• 3-Fluoro-4-(trifluoromethyl)benzoicacid98%
• 3-Fluoro-4-(trifluoromethyl)benzoic acid 98%
• 3-Fluoro-4-(trifluoromethyl)benzoic acid, 97+%
• PubChem4970
• KSC179K4T
• HRIHSNPFVGMAKX-UHFFFAOYSA-N
• BBL101049
• STL554843
• SBB064298
• CM12794
• WT81288
• TRA0026144
• AS01885
• VZ26792
• MCULE
• 3-Fluoro-4-(trifluoromethyl)benzoicAcid
• Z1269175952
• 115754-21-7
• 3-fluoro-4-trifluoromethyl-benzoic acid
• SY018909
• A909000
• AKOS005063815
• 3-Fluoro-4(trifluoromethyl)benzoic acid
• AM61265
• SCHEMBL850429
• -Fluoro-4-(trifluoromethyl)benzoic acid
• FT-0615679
• MFCD00236279
• PS-8044
• DTXSID30350863
• J-512475
• F0758
• EN300-109451
• CS-W002573
• AC-3991
• 3-Fluoro-4-(trifluoromethyl)benzoic acid, 98%
• DB-030922
• 624-783-9
• DTXCID70301930

• MDL： MFCD00236279
• Inchi： 1S/C8H4F4O2/c9-6-3-4(7(13)14)1-2-5(6)8(10,11)12/h1-3H,(H,13,14)
• InChI Key： HRIHSNPFVGMAKX-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 208.01500
• Monoisotopic Mass: 208.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.489
• Melting Point: 174.0 to 178.0 deg-C
• Boiling Point: 251 ºC
• Flash Point: 106 ºC
• PSA: 37.30000
• LogP: 2.54270
• Solubility: Insoluble in water

3-Fluoro-4-(trifluoromethyl)benzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-Fluoro-4-(trifluoromethyl)benzoic acid

Research Brief on 3-Fluoro-4-(trifluoromethyl)benzoic Acid (CAS: 115754-21-7): Recent Advances and Applications

3-Fluoro-4-(trifluoromethyl)benzoic acid (CAS: 115754-21-7) is a fluorinated benzoic acid derivative that has garnered significant attention in the chemical, biological, and pharmaceutical research communities due to its unique structural properties and potential applications. This compound, characterized by the presence of both fluorine and trifluoromethyl groups on the benzene ring, exhibits enhanced metabolic stability and lipophilicity, making it a valuable building block in drug discovery and material science. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors, antimicrobial agents, and agrochemicals.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 3-Fluoro-4-(trifluoromethyl)benzoic acid in the design of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers demonstrated that incorporating this moiety into the inhibitor scaffold significantly improved binding affinity and selectivity, leading to enhanced therapeutic efficacy in preclinical models of autoimmune diseases. The study also underscored the compound's favorable pharmacokinetic properties, including improved oral bioavailability and reduced off-target effects, which are critical for clinical translation.

In addition to its pharmaceutical applications, 3-Fluoro-4-(trifluoromethyl)benzoic acid has been investigated for its potential in material science. A recent report in ACS Applied Materials & Interfaces described its use as a precursor for the synthesis of fluorinated polymers with exceptional thermal stability and chemical resistance. These polymers are promising candidates for high-performance coatings and electronic materials, where the introduction of fluorine atoms enhances durability and performance under extreme conditions.

Another area of active research involves the compound's role in agrochemical development. A 2024 study in Pest Management Science revealed that derivatives of 3-Fluoro-4-(trifluoromethyl)benzoic acid exhibit potent herbicidal activity against resistant weed species. The researchers attributed this activity to the compound's ability to disrupt key enzymatic pathways in plants, offering a new strategy for addressing the growing challenge of herbicide resistance in agriculture.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 3-Fluoro-4-(trifluoromethyl)benzoic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce environmental impact. For instance, a 2023 publication in Green Chemistry proposed a catalytic fluorination method that minimizes the use of hazardous reagents, aligning with the principles of sustainable chemistry.

In conclusion, 3-Fluoro-4-(trifluoromethyl)benzoic acid (CAS: 115754-21-7) continues to be a versatile and valuable compound in multiple research domains. Its applications in drug discovery, material science, and agrochemical development underscore its broad utility, while ongoing research aims to address synthetic and practical challenges. Future studies are expected to further explore its potential, particularly in the context of targeted therapies and sustainable materials.